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Compound of Interest

Compound Name: Nitrocyclohexane

Cat. No.: B1678964

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
synthesis, and key applications of nitrocyclohexane. The information is tailored for

professionals in research and development, with a focus on providing practical data and
experimental context.

Commercial Availability and Suppliers

Nitrocyclohexane is available from a variety of chemical suppliers, catering to research and
development as well as bulk manufacturing needs. Purity levels and available quantities vary
by supplier, and pricing is subject to change. The following table summarizes currently
available information from several prominent suppliers.
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. Product . Available Price
Supplier Purity .
Name/Number Quantities (USD/EUR)
_ $164.00 (59)[2],
_ Nitrocyclohexane _
TCI America >95.0% (GC)[1] 5 g[2][3], 25 g[4] Check website
(NO187)[1] _
for 25¢g price
] ] Nitrocyclohexane ) ) ]
Sigma-Aldrich ) 97% Discontinued Not Applicable
(Aldrich-N16606)
Nitrocyclohexane $164.00 (59),
Fisher Scientific 95.0+%, TCI >95.0% 50,259 $767.98 (259)[2]
America™ [5]
Nitrocyclohexane  >98% (or refer to $85.00 /
TargetMol 5mg
(T20405) CoA) €80.00[6][7]
MedKoo Nitrocyclohexane  >98% (or refer to
o 59 $300.00
Biosciences (591925) CoA)
_ £118.00 (19),
_ nitrocyclohexane
Key Organics >95% 19,59,25¢g £262.00 (59),
(AS-48042)
£694.00 (250)[8]
Nitrocyclohexane - Check website
Cenmed Not specified 25¢ ]
(C062B-071697) for price[9]
Nitrocyclohexane Inquire for pack Inquire for
CookeChem >95.0%(GC) ) )
(A6358512) sizes price[10]
Shanghai Huici NITROCYCLOH 99% 1 g (min), up to Inquire for
0
Pharmaceutical EXANE 50 kg/month price[11]
nitrocyclohexane $295 (59),
AChemBlock 97% 50,259

(X212381)

$1,180 (25g)[12]

Synthesis of Nitrocyclohexane

The primary industrial method for synthesizing nitrocyclohexane is through the nitration of

cyclohexane. Several methods have been described, with variations in nitrating agents,

reaction conditions, and the use of catalysts.
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Gas-Phase Nitration of Cyclohexane with NOx

A patented method describes the gas-phase nitration of cyclohexane using nitrogen oxides
(NOx, where x = 1.5-2.5) under a nitrogen atmosphere. This approach is presented as an
environmentally friendly, "green” nitration route that can simplify the process and reduce costs
compared to traditional mixed-acid nitration.

Experimental Protocol:
e Reactants: Cyclohexane and NOx (can be N203, NO2z, N20a4, or N20s).
o Atmosphere: Nitrogen protection.

o Temperature: The reaction can be conducted between 80 and 500°C, with a preferable
range of 220 to 330°C.

e Reaction Time: Can vary from 0.01 to 100 hours, with a preferred duration of 1 to 5 hours.

o Catalyst (Optional): The reaction can proceed without a catalyst, or with the addition of
alumina, silica, silica gel, or molecular sieves to potentially enhance the reaction.

Chemical Applications and Experimental Workflows

Nitrocyclohexane is a valuable intermediate in organic synthesis, primarily for the production
of caprolactam (a precursor to Nylon-6), cyclohexanone oxime, and other value-added
products. A key transformation is the catalytic hydrogenation of nitrocyclohexane.
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Synthesis of Nitrocyclohexane
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Caption: Synthesis and key transformations of nitrocyclohexane.

Selective Hydrogenation to Cyclohexanone Oxime

The selective hydrogenation of nitrocyclohexane to cyclohexanone oxime is a critical step in
some industrial processes for producing caprolactam.

Experimental Protocol Example:

o Catalyst: A copper-based catalyst, such as a Cul2Ag17(SR)12(PPh3)4 cluster, has been
reported for high selectivity.
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» Reactants: Nitrocyclohexane in a suitable solvent (e.g., methanol).

o Conditions: The reaction is typically carried out in a stainless-steel autoclave under hydrogen
pressure (e.g., 3 MPa) and elevated temperature (e.g., 100°C).

e Monitoring: The reaction progress can be monitored by techniques such as gas
chromatography (GC).

Biological and Pharmacological Relevance

While nitrocyclohexane itself is primarily an industrial chemical, its derivatives have been
explored for their potential biological activities. The nitro group is a key pharmacophore in
several approved drugs and is known to undergo bioreductive activation in biological systems.

Antimicrobial and Anticancer Potential of Nitro-
Derivatives

The general mechanism of action for many nitroaromatic compounds involves the enzymatic
reduction of the nitro group, particularly in hypoxic environments, to form cytotoxic reactive
nitrogen species. These reactive species can damage cellular macromolecules like DNA and
proteins, leading to cell death. This principle has been applied in the development of
antimicrobial and anticancer agents.

Experimental Protocol for Synthesis of a Nitrocyclohexane Derivative (2-[2-(3-
nitrophenyl)hydrazono]cyclohexane-1,3-dione):

e Diazonium Salt Formation:

o

Dissolve 3-nitroaniline (10 mmol) in a hydrochloric acid solution.
o Prepare an aqueous solution of sodium nitrite (10 mmaol).
o Cool both solutions to 0-5°C in an ice bath.

o Slowly add the sodium nitrite solution to the 3-nitroaniline solution with constant stirring,
maintaining the temperature between 0-5°C.

o Stir for 1 hour to complete the formation of the diazonium salt.
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e Coupling Reaction:
o In a separate beaker, dissolve cyclohexane-1,3-dione (10 mmol) in ethanol.

o Add the ethanolic solution of cyclohexane-1,3-dione to the diazonium salt solution with
continuous stirring at 0-5°C.

o Continue stirring the reaction mixture in the ice bath for 4 hours.
e Product Isolation and Purification:

o Collect the resulting solid product by filtration.

o Wash the solid with cold water and then dry it.

o The crude product can be purified by recrystallization from ethanol.

Involvement in Signaling Pathways

Currently, there is no direct evidence in the scientific literature linking nitrocyclohexane to
specific biological signaling pathways. However, related nitro-containing lipids, such as nitro-
fatty acids, are known to modulate inflammatory signaling pathways. These molecules can act
as electrophiles and modify cysteine residues on key signaling proteins, such as Keapl, which
leads to the activation of the Nrf2 antioxidant response pathway. They have also been shown to
inhibit the pro-inflammatory NF-kB signaling pathway. While these pathways are not directly
implicated for nitrocyclohexane, they represent potential areas of investigation for its
derivatives.
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Experimental Workflow: Synthesis and Biological Screening
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Caption: A logical workflow for the synthesis and screening of nitrocyclohexane derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

